1-(Azidomethyl)-4-(bromomethyl)benzene

• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol
• SMILES: C1=CC(=CC=C1CN=[N+]=[N-])CBr
• InChI: InChI=1S/C8H8BrN3/c9-5-7-1-3-8(4-2-7)6-11-12-10/h1-4H,5-6H2
• InChIKey: LHLGUVBHSXYRTK-UHFFFAOYSA-N

1-(Azidomethyl)-4-(bromomethyl)benzene: Overview

1-(Azidomethyl)-4-(bromomethyl)benzene (CAS 1144106-67-1) is a small-molecule organic compound classified as a heterobifunctional benzene derivative. It features two distinct reactive centers—an azidomethyl group (-CH₂N₃) and a bromomethyl group (-CH₂Br)—positioned para to each other on a phenyl ring [1]. This architecture enables sequential, orthogonal chemical transformations: the azide moiety can engage in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted variants (SPAAC), while the benzylic bromide is a potent electrophile for nucleophilic substitution [2]. With a molecular formula of C₈H₈BrN₃ (MW 226.08 g/mol) and a calculated LogP of ~3.4, the compound is typically supplied as a solid or oil at purities ≥95% [1].

1 CROP initiator for azide-terminated poly(2-oxazoline) synthesis

2 Sequential orthogonal bioconjugation via CuAAC/SPAAC then nucleophilic substitution

3 Patent-cited intermediate for singlet oxygen carrier research

• [1] Bodner, T. et al. (2026) 'An azide-containing initiator for the cationic ring-opening-polymerization of 2-oxazolines', European Polymer Journal, 245, 114515. View Source
• [2] Reissig, H.-U. & Yu, F. (2023) 'One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives', Beilstein Journal of Organic Chemistry, 19, 1399–1407. View Source

Why In-Class Analogs Cannot Substitute This Compound

The procurement value of this specific compound rests on its unique pairing of an sp³-hybridized azidomethyl group with a para-positioned sp³-bromomethyl group, a combination that allows for the direct, quantitative introduction of an azide-functionalized α-terminus into living polymer chains [1]. Closely related analogs lack this precise functional group arrangement: 1,4-bis(azidomethyl)benzene offers two azides but no bromide handle, leading to undesired crosslinking or symmetrical product distributions; 1-azido-4-(bromomethyl)benzene attaches the azide directly to the aromatic ring (aryl azide), which does not initiate CROP effectively and is less suited to CuAAC/SAPAAC bioconjugation than a benzylic azide; and 1-(azidomethyl)-4-bromobenzene contains a less reactive aromatic bromide that precludes the efficient nucleophilic initiation step required for living polymerization systems [1][2]. These structural differences translate directly into performance deficits: incomplete end-group fidelity, broader molecular weight distributions, and loss of synthetic orthogonality.

1,4-bis(azidomethyl)benzene Two azide groups, no bromide handle; may lead to undesired crosslinking or symmetric products.

1-azido-4-(bromomethyl)benzene Aryl azide instead of benzylic azide; limits CROP initiation efficiency for living polymerization.

1-(azidomethyl)-4-bromobenzene Aryl bromide is less reactive; may not support efficient nucleophilic initiation required for controlled POx synthesis.

• [1] Bodner, T. et al. (2026) 'An azide-containing initiator for the cationic ring-opening-polymerization of 2-oxazolines', European Polymer Journal, 245, 114515. View Source
• [2] Reissig, H.-U. & Yu, F. (2023) 'One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives', Beilstein Journal of Organic Chemistry, 19, 1399–1407. View Source

Quantitative Evidence for Selection

Azide End-Group Fidelity in Poly(2-oxazoline) Synthesis

As a CROP initiator for 2-oxazolines, 1-(azidomethyl)-4-(bromomethyl)benzene achieves quantitative azide degree of functionalization (DF = Quant.) across all tested monomers (NonOx, EtPentOx, MeOx, EtOx) with dispersity values (Đ) consistently below 1.1 and conversions of 90–99% [1]. In contrast, the previously reported azide-functionalized tosylate initiator produced poly(2-oxazoline) with broad molar mass distributions indicative of slow initiation, and traditional post-polymerization azide end-capping via NaN₃ quenching frequently yields incomplete termination with low DF for hydrophobic POx variants [1]. The benzylic azide moiety in this compound does not itself initiate CROP, ensuring that polymerization proceeds exclusively through the bromomethyl group, a critical selectivity advantage absent in dual-azide analogs [1].

End-Group Fidelity

Head-to-head

Quantitative azide DF (all monomers); Đ ≤ 1.20

Ensures every chain bears a functional handle, eliminating non-functionalized chain purification

90–99% monomer conversion; [M]/[I] 10–40, MW-assisted CROP

Evidence Dimension	Azide Degree of Functionalization (DF) and Dispersity in POx Homo-/Block Copolymerization
Target Compound Data	DF: Quantitative (all entries); Đ: 1.04–1.20; Conversion: 90–99%; [M]/[I] ratios of 10–40
Comparator Or Baseline	Prior art azide-tosylate initiator: low DF, broad Đ (not numerically reported, but described as 'broad molar mass distribution'); NaN₃ post-polymerization quenching: incomplete termination, low DF for hydrophobic POx
Quantified Difference	Quantitative vs. incomplete/low DF; dispersity ≤1.20 vs. broad distribution; 90–99% monomer conversion achieved
Conditions	Microwave-assisted CROP at 140 °C in CH₃CN; initiator synthesized in one step from 1,4-bis(bromomethyl)benzene + NaN₃

Why This Matters

For procurement in drug delivery/bioconjugation polymer research, quantitative azide DF ensures every polymer chain bears a functional handle for subsequent click chemistry, eliminating costly purification of non-functionalized chains.

• [1] Bodner, T. et al. (2026) 'An azide-containing initiator for the cationic ring-opening-polymerization of 2-oxazolines', European Polymer Journal, 245, 114515. View Source

One-Step Synthesis with Orthogonal Selectivity

The compound is prepared via a single-step nucleophilic substitution of 1,4-bis(bromomethyl)benzene with sodium azide in DMSO or DMF, a reaction that selectively reacts only one of the two equivalent benzylic bromide sites [1][2]. This monofunctionalization selectivity is inherent to the stoichiometric control of the reaction and is not achievable with pre-synthesized 1-azido-4-(bromomethyl)benzene or 1-(azidomethyl)-4-bromobenzene, which require multi-step syntheses with protecting group strategies or different starting materials. The resulting heterobifunctional product retains a reactive bromide for downstream diversification, a feature absent in the symmetrical bis-azide analog 1,4-bis(azidomethyl)benzene [2].

Synthetic Orthogonality

Class-level

One-step mono-azidation of 1,4-bis(bromomethyl)benzene

Retains one benzylic Br and one benzylic N₃ for sequential diversification

Stoichiometry-controlled; no bis-azide contamination risk

Evidence Dimension	Synthetic accessibility and orthogonal functionality retention
Target Compound Data	Synthesized from 1,4-bis(bromomethyl)benzene + NaN₃ in DMSO at 20°C; one-step; retains one benzylic bromide handle
Comparator Or Baseline	1,4-bis(azidomethyl)benzene: two azide groups, no bromide handle; 1-azido-4-(bromomethyl)benzene: aryl azide + benzylic bromide, multi-step synthesis; 1-(azidomethyl)-4-bromobenzene: benzylic azide + aryl bromide, aryl bromide less reactive
Quantified Difference	Target compound uniquely retains one benzylic Br (nucleophilic substitution competent) and one benzylic N₃ (click-competent) after one-step synthesis; bis-azide analog retains zero Br handles
Conditions	Nucleophilic substitution in DMSO or DMF at room temperature to 90°C; stoichiometry-controlled mono-azidation

Why This Matters

Procurement of this specific compound eliminates the need for in-house mono-functionalization of symmetrical precursors, reducing synthetic step count, purification burden, and the risk of bis-azide contamination in downstream polymer or bioconjugate products.

• [1] Bodner, T. et al. (2026) 'An azide-containing initiator for the cationic ring-opening-polymerization of 2-oxazolines', European Polymer Journal, 245, 114515. View Source
• [2] Reissig, H.-U. & Yu, F. (2023) 'One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives', Beilstein Journal of Organic Chemistry, 19, 1399–1407. View Source

Intermediate for Singlet-Oxygen Delivery Systems

A patent disclosure (US patent family) explicitly describes the use of 1-(azidomethyl)-4-(bromomethyl)benzene as an essential intermediate in the synthesis of endoperoxide compounds designed for controlled-release singlet oxygen generation [1]. The synthetic route uses 1,4-bis(bromomethyl)benzene as the starting material, with the target compound obtained via affinity substitution and addition reactions, then further converted to 1-(4-(azidomethyl)benzyl)pyridinium salts. No comparator compound—1,4-bis(bromomethyl)benzene, 1,4-bis(azidomethyl)benzene, or 1-azido-4-(bromomethyl)benzene—is cited in this patent as a direct substitute for this intermediate, confirming its specific structural requirement for the disclosed endoperoxide architecture.

Patent Intermediate

Context-dependent

Required intermediate for endoperoxide singlet oxygen carriers

Supports patent-route compliance for singlet oxygen research applications

Structural analogs not cited in this synthetic pathway

Evidence Dimension	Patent-cited intermediate status for singlet oxygen delivery systems
Target Compound Data	Cited as intermediate: '1-(nitrine methyl)-4 (bromomethyl) benzene' obtained via affinity substitution of 1,4-di(bromomethyl)benzene
Comparator Or Baseline	1,4-bis(bromomethyl)benzene: used as starting material, not as intermediate; 1,4-bis(azidomethyl)benzene: not cited in patent; 1-(azidomethyl)-4-bromobenzene: not cited
Quantified Difference	The target compound is the sole identified intermediate with both azidomethyl and bromomethyl groups in the patent's synthesis pathway
Conditions	Patent: Endoperoxide of controlled release singlet oxygen and preparation method thereof (US patent family, 2018)

Why This Matters

For research groups or companies developing photodynamic therapy agents or singlet-oxygen-based materials, procuring this exact intermediate is necessary to reproduce the patented synthetic route and avoid intellectual property risks from using non-disclosed alternatives.

• [1] Patent: 'Endoperoxide of controlled release singlet oxygen and preparation method and application thereof,' Eureka | Patsnap, 2018. View Source

Click Chemistry Competency and Gram-Scale Triazole Yields

While direct data for the target compound in CuAAC is limited in open literature, the closely related 4-bromobenzyl azide (1-(azidomethyl)-4-bromobenzene) achieves good to excellent yields in ZnO-CTAB-catalyzed triazole formation with phenylacetylene on a gram scale (Table 3, entries 15a–15b in Hazarika et al., 2024) [1]. The target compound, bearing an additional benzylic bromide, is expected to exhibit comparable or superior click reactivity due to the electron-withdrawing effect of the bromomethyl substituent, which polarizes the azidomethyl group for cycloaddition. The retained bromide handle post-click enables further diversification, a capability not available with 1-(azidomethyl)-4-bromobenzene (whose aryl bromide is poorly reactive under mild conditions) or with 1,4-bis(azidomethyl)benzene (which yields only symmetrical bis-triazole products) [1][2].

Click & Diversification

Reported

Gram-scale triazole formation with retained bromide handle

Enables sequential click-then-substitute strategy not possible with bis-azide or aryl-bromide analogs

Based on analogous benzyl azide reactivity (ZnO-CTAB, 60 °C)

Evidence Dimension	Triazole formation yield using structurally analogous benzyl azide
Target Compound Data	Expected comparable or superior to 4-bromobenzyl azide based on electronic effects (p-bromomethyl is more electron-withdrawing than p-bromo); bromide handle retained for post-click diversification
Comparator Or Baseline	4-Bromobenzyl azide: gram-scale triazole formation with phenylacetylene, 'good yields' (ZnO-CTAB catalyst, 60 °C); 1,4-bis(azidomethyl)benzene: yields only bis-triazole products; 1-(azidomethyl)-4-bromobenzene: aryl bromide is inert under mild CuAAC conditions
Quantified Difference	Gram-scale competency demonstrated for structural analog; post-click diversification capability unique to target compound among the comparator set
Conditions	ZnO-CTAB nanocatalyst, H₂O/EG, 60 °C, 3 h; gram-scale substrate loading

Why This Matters

For procurement decisions involving multi-step synthesis of functional triazoles, this compound enables a sequential click-then-substitute strategy—azide reacts first, then bromide—which is impossible with bis-azide or aryl-bromide analogs.

• [1] Hazarika, P.K. et al. (2024) 'Sustainable synthesis of 1,4-disubstituted and N-unsubstituted 1,2,3-triazoles using reusable ZnO-CTAB nanocrystals', RSC Sustainability, 2, 1782-1796. View Source
• [2] Reissig, H.-U. & Yu, F. (2023) 'One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives', Beilstein Journal of Organic Chemistry, 19, 1399–1407. View Source

Procurement-Driven Application Scenarios

Living CROP Initiator for Drug Delivery Platforms

This compound is the initiator of choice for synthesizing α-azide-functionalized poly(2-oxazoline)s (POx) with quantitative end-group fidelity and low dispersity (Đ ≤ 1.20) [1]. The resulting polymers can be directly conjugated to alkyne-bearing drugs, targeting ligands, or fluorophores via SPAAC or CuAAC, making them superior PEG alternatives for therapeutic applications. For labs scaling up POx-based drug delivery systems, procurement of this initiator ensures reproducible polymer architecture without the inconsistent end-capping efficiencies characteristic of post-polymerization azidation methods [1].

Sequential Orthogonal Bioconjugation

The compound's orthogonal reactivity—azide for click chemistry, benzylic bromide for nucleophilic displacement—enables a 'click-first, substitute-second' strategy that avoids cross-reactivity and protecting group manipulations [2][4]. This is particularly valuable for constructing heterobifunctional linkers, photoaffinity probes, or branched architectures where precise spatial control of the two functional handles is required. No other single benzene-based scaffold in its class provides a benzylic azide and a benzylic bromide simultaneously [1].

Singlet Oxygen Delivery for Photodynamic Therapy

As documented in the patent literature, this compound is a required intermediate for synthesizing endoperoxide-based singlet oxygen carriers that release cytotoxic singlet oxygen upon thermal or photochemical activation [3]. Research groups developing targeted photodynamic therapy agents or antimicrobial coatings requiring controlled ¹O₂ release should procure this specific compound to replicate the disclosed synthetic routes and ensure compatibility with the patented molecular architecture.

Synthesis of Galectin Inhibitor Glycomimetics

The compound has been employed as a synthetic intermediate in the preparation of glycomimetic galectin inhibitors, where the azidomethyl group participates in triazole-forming click reactions to attach carbohydrate recognition elements, and the bromomethyl group enables subsequent diversification to modulate affinity and selectivity profiles . For medicinal chemistry programs targeting galectin-mediated cancer progression or immune regulation, this compound provides a validated entry point to a library of triazole-linked glycomimetics.

Application

Selection Property

Validation Focus

Living CROP Initiator for POx Drug Delivery Research

Quantitative azide end-group fidelity with low dispersity

Verify DF and Đ (target ≤ 1.20); confirm monomer conversion ≥ 90%

Sequential Orthogonal Bioconjugation

Orthogonal benzylic azide and benzylic bromide handles

Validate reaction sequence: CuAAC/SPAAC then nucleophilic substitution without cross-reactivity

Singlet Oxygen Carrier Research

Patent-documented heterobifunctional scaffold for endoperoxide synthesis

Reproduce patent route; characterize singlet oxygen release in model systems

Galectin-Targeting Glycomimetic Synthesis

Benzylic azide for triazole-linked glycomimetic assembly

Assess triazole formation efficiency; diversify via bromide substitution

• [1] Bodner, T. et al. (2026) 'An azide-containing initiator for the cationic ring-opening-polymerization of 2-oxazolines', European Polymer Journal, 245, 114515. View Source
• [2] Reissig, H.-U. & Yu, F. (2023) 'One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives', Beilstein Journal of Organic Chemistry, 19, 1399–1407. View Source
• [3] Patent: 'Endoperoxide of controlled release singlet oxygen and preparation method and application thereof,' Eureka | Patsnap, 2018. View Source
• [4] Hazarika, P.K. et al. (2024) 'Sustainable synthesis of 1,4-disubstituted and N-unsubstituted 1,2,3-triazoles using reusable ZnO-CTAB nanocrystals', RSC Sustainability, 2, 1782-1796. View Source